Cas no 56545-51-8 (ethyl 3-acetamido-1H-indole-2-carboxylate)

• Product Name: ethyl 3-acetamido-1H-indole-2-carboxylate
• CAS No: 56545-51-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD00435609
• CID: 4655185
• Update Time: 2025-06-08

ethyl 3-acetamido-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(acetylamino)-1H-indole-2-carboxylate
• ethyl 3-acetamido-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-(acetylamino)-, ethyl ester

• MDL： MFCD00435609
• Inchi： 1S/C13H14N2O3/c1-3-18-13(17)12-11(14-8(2)16)9-6-4-5-7-10(9)15-12/h4-7,15H,3H2,1-2H3,(H,14,16)
• InChI Key： YEILCRKVXIDLOP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(C)=O)=C1C(OCC)=O

Additional information on ethyl 3-acetamido-1H-indole-2-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 3-Acetamido-1H-indole-2-carboxylate (CAS: 56545-51-8)

Ethyl 3-acetamido-1H-indole-2-carboxylate (CAS: 56545-51-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of ethyl 3-acetamido-1H-indole-2-carboxylate as a precursor in the synthesis of indole-based kinase inhibitors. The study demonstrated that modifications at the 3-position of the indole ring, facilitated by this compound, significantly enhanced the inhibitory activity against specific tyrosine kinases implicated in cancer progression. The findings suggest that ethyl 3-acetamido-1H-indole-2-carboxylate serves as a versatile scaffold for the development of targeted cancer therapies.

Another notable application of this compound was reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters, where it was used to synthesize a series of novel antimicrobial agents. The researchers found that derivatives of ethyl 3-acetamido-1H-indole-2-carboxylate exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's potential as a lead structure for the development of next-generation antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of ethyl 3-acetamido-1H-indole-2-carboxylate to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, utilizing catalytic methods to reduce waste and enhance efficiency. This development is particularly relevant for industrial-scale production, ensuring a reliable supply of the compound for further research and drug development.

In conclusion, ethyl 3-acetamido-1H-indole-2-carboxylate (CAS: 56545-51-8) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential in the development of therapeutic agents underscore its importance in ongoing research. Future studies are expected to explore additional derivatives and their applications, further expanding the compound's utility in addressing unmet medical needs.